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Introduction

Bilastine is a second-generation antihistamine used for the symptomatic treatment of allergic

rhinoconjunctivitis and urticaria.[1][2] Accurate and reliable quantification of Bilastine in bulk

drug, pharmaceutical formulations, and biological matrices is crucial for quality control,

pharmacokinetic studies, and ensuring therapeutic efficacy and safety. This document provides

detailed application notes and protocols for various analytical methods for the quantification of

Bilastine.

Analytical Methods Overview
Several analytical methods have been developed and validated for the quantification of

Bilastine. The most common techniques include High-Performance Liquid Chromatography

(HPLC), Ultra-Performance Liquid Chromatography (UPLC), and Liquid Chromatography-Mass

Spectrometry (LC-MS/MS).[3][4][5][6] Spectrofluorimetric methods have also been reported for

its determination in biological fluids.[7]
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The following tables summarize the key quantitative parameters of various validated analytical

methods for Bilastine quantification.

Table 1: HPLC Methods for Bilastine Quantification
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Parameter Method 1[8] Method 2[5] Method 3[1]
Method 4[9]
[10]

Method 5[2]

Mobile Phase

Methanol:

Orthophosph

oric acid

buffer (70:30

v/v)

Methanol:

Acetonitrile

(90:10 v/v)

Methanol: 10

mM

Potassium

dihydrogen

phosphate

(pH 3.5)

(60:40 v/v)

Sodium

dihydrogen

phosphate

buffer (pH

6.0) with

0.3%

triethylamine:

Ethanol

(60:40 v/v)

Formic acid:

Methanol

(50:50 v/v)

Column
C18 (250 x

4.6 mm)

Octadecylsila

ne (C18) (250

x 4.6 mm, 5

µm)

xBridge C18 RP18

Phenomenex

Gemini C18

(150 x 4.6

mm, 5 µm)

Flow Rate 0.8 mL/min 1.0 mL/min 1.0 mL/min 1.0 mL/min 0.8 mL/min

Detection (λ) 280 nm 280 nm 275 nm Not Specified 282 nm

Retention

Time
3.28 min 3.484 min ~5 min Not Specified 2.167 min

Linearity

Range
Not Specified 20-120 µg/mL 5-30 µg/mL 5.0-50 µg/mL 5-100 µg/mL

LOD Not Specified 0.1352 µg/mL 0.2650 µg/mL Not Specified
0.08931

µg/mL

LOQ Not Specified 0.4098 µg/mL 0.8835 µg/mL Not Specified
0.27063

µg/mL

Accuracy (%

Recovery)
Not Specified 98.8-99.7% Not Specified Good < 2% RSD

Precision (%

RSD)
< 2.0% < 2% < 2.0% Good < 2%

Table 2: UPLC and LC-MS/MS Methods for Bilastine Quantification
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Parameter UPLC Method[6]
LC-MS/MS
Method[3]

LC with
Fluorescence
Detection[11][12]

Mobile Phase

10mM Sodium

Phosphate buffer (pH

3.5): Methanol:

Acetonitrile (60:30:10

v/v/v)

Acetonitrile: Water:

Methanol (40:30:30

v/v/v)

Not Specified

Column
Phenomenex C8 (50 x

2.1 mm, 1.7 µm)

Poroshell Stable Bond

(SB) C18 (4.6 x 150

mm, 2.7 µm)

Shim-pack® RP-18

Flow Rate 0.5 mL/min 0.5 mL/min Not Specified

Detection UV at 248 nm
Mass Spectrometry at

215 nm

Fluorescence

Detection

Retention Time 1.19 min 4.3 min Not Specified

Linearity Range 50-150 µg/mL 5-100 µg/mL 0.20-0.70 µg/mL

LOD 0.368 µg/mL 0.24 µg/mL Not Specified

LOQ 1.117 µg/mL 0.74 µg/mL Not Specified

Accuracy (%

Recovery)
Not Specified

Meets acceptable

criteria
Good

Precision (% RSD) < 2%
Meets acceptable

criteria
Good

Experimental Protocols
Protocol 1: RP-HPLC Method for Bilastine in Bulk and
Pharmaceutical Formulation[5]
This protocol describes a validated Reverse Phase High-Performance Liquid Chromatography

(RP-HPLC) method for the estimation of Bilastine.
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1. Instrumentation and Chromatographic Conditions:

HPLC System: Shimadzu LC-2010CHT with UV detector.[5]

Column: Octadecylsilane (C18) column (250 mm × 4.6 mm, 5 µm).[5]

Mobile Phase: Methanol: Acetonitrile (90:10 v/v).[5]

Flow Rate: 1.0 mL/min.[5]

Detection Wavelength: 280 nm.[5]

Injection Volume: Not specified.

Column Temperature: Not specified.

2. Preparation of Standard and Sample Solutions:

Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Bilastine and dissolve it in

100 mL of methanol.[5]

Working Standard Solutions (20-120 µg/mL): Prepare a series of dilutions from the stock

solution using the mobile phase to obtain concentrations ranging from 20 to 120 µg/mL.[5]

Sample Solution: Prepare a stock solution of the formulation equivalent to 100 µg/mL of

Bilastine and dilute appropriately with the mobile phase.

3. Method Validation Parameters:

Linearity: The method demonstrated high linearity over a concentration range of 20-120

µg/mL with a correlation coefficient of 0.9997.[5]

Precision: The percentage relative standard deviation (%RSD) for precision was found to be

less than 2%.[5]

Accuracy: The recovery was in the range of 98.8% - 99.7%.[5]

Limit of Detection (LOD): 0.1352 µg/mL.[5]
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Limit of Quantification (LOQ): 0.4098 µg/mL.[5]

Protocol 2: Stability-Indicating UPLC Method for
Bilastine[6]
This protocol details a stability-indicating Ultra-Performance Liquid Chromatography (UPLC)

method for the estimation of Bilastine in bulk and tablet dosage forms.

1. Instrumentation and Chromatographic Conditions:

UPLC System: Not specified.

Column: Phenomenex C8 (50 x 2.1 mm ID, 1.7 µm).[6]

Mobile Phase: 10mM Sodium Phosphate Buffer (pH 3.5): Methanol: Acetonitrile (60:30:10

v/v/v).[6]

Flow Rate: 0.5 mL/min.[6]

Detection Wavelength: 248 nm.[6]

Injection Volume: 10 µl.[6]

Column Temperature: Not specified.

2. Forced Degradation Studies:

Acid Hydrolysis: To 1 mL of Bilastine stock solution, add 1 mL of 5N HCl and keep for 4

hours at 60°C. Neutralize with 1 mL of 5N NaOH and dilute to 10 µg/mL.[6]

Base Hydrolysis: To 1 mL of Bilastine stock solution, add 1 mL of 5N NaOH and keep for 4

hours at 60°C. Neutralize with 1 mL of 5N HCl and dilute to 10 µg/mL.[6]

Oxidative Degradation: The highest degradation was observed under peroxide hydrolysis

conditions (5.5%).[6]

Photolytic Degradation: The lowest degradation was observed under photolytic conditions

(0.6%).[6]
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3. Method Validation Parameters:

Linearity: The method was linear over a concentration range of 50-150 µg/mL.[6]

LOD: 0.368 µg/mL.[6]

LOQ: 1.117 µg/mL.[6]

Precision: %RSD was found to be less than 2%.[6]

Protocol 3: LC-MS/MS Method for Bilastine
Quantification[3]
This protocol describes a sensitive Liquid Chromatography-Mass Spectrometry (LC-MS)

method for the quantification of Bilastine.

1. Instrumentation and Chromatographic Conditions:

LC System: Agilent 1290 Infinity II LC system.[3]

MS System: Agilent 6470 Triple Quadrupole Mass Spectrometer.[3]

Column: Poroshell SB C18 (4.6 x 150 mm, 2.7 µm).[3]

Mobile Phase: Acetonitrile: Water: Methanol (40:30:30 v/v).[3]

Flow Rate: 0.5 mL/min.[3]

Detection Wavelength: 215 nm.[3]

Injection Volume: 10 µl.[3]

Column Temperature: 35 °C.[3]

2. Preparation of Solutions:

Standard Solution: Dissolve 0.05 g of Bilastine in 50 mL of the mobile phase.[3]

3. Method Validation Parameters:
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Linearity: The calibration curve showed linearity over a concentration range of 5–100 µg/mL.

[3]

LOD: 0.24 µg/mL.[3]

LOQ: 0.74 µg/mL.[3]
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Sample Preparation LC-MS/MS Analysis Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12311211/docs#application-notes-and-protocols-for-
the-quantification-of-bilastine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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